Cas no 918871-71-3 (N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide)

N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide structure
918871-71-3 structure
Product Name:N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide
CAS No:918871-71-3
MF:C13H15N3O2
MW:245.277102708817
CID:769737
Update Time:2023-08-03

N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-[(4-amino-2-butyn-1-yl)amino]-2-oxoethyl]-
    • N-[2-(4-aminobut-2-ynylamino)-2-oxoethyl]benzamide
    • N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide
    • Inchi: 1S/C13H15N3O2/c14-8-4-5-9-15-12(17)10-16-13(18)11-6-2-1-3-7-11/h1-3,6-7H,8-10,14H2,(H,15,17)(H,16,18)
    • InChI Key: RGJMRNJEHINADD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCC(NCC#CCN)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 348
  • XLogP3: -0.8
  • Topological Polar Surface Area: 84.2
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